Cas no 2228979-43-7 (1-1-(1-ethyl-1H-imidazol-2-yl)cyclopropylethan-1-amine)

• Product Name: 1-1-(1-ethyl-1H-imidazol-2-yl)cyclopropylethan-1-amine
• CAS No: 2228979-43-7
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• CID: 5960234
• PubChem ID: 165979701
• Update Time: 2025-06-10

1-1-(1-ethyl-1H-imidazol-2-yl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(1-ethyl-1H-imidazol-2-yl)cyclopropylethan-1-amine
• 1-[1-(1-ethyl-1H-imidazol-2-yl)cyclopropyl]ethan-1-amine
• 2228979-43-7
• EN300-1777176

• Inchi： 1S/C10H17N3/c1-3-13-7-6-12-9(13)10(4-5-10)8(2)11/h6-8H,3-5,11H2,1-2H3
• InChI Key： MDQBZNXHJYPCQW-UHFFFAOYSA-N
• SMILES： N1(C=CN=C1C1(C(C)N)CC1)CC

Computed Properties

• Exact Mass: 179.142247555g/mol
• Monoisotopic Mass: 179.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-1-(1-ethyl-1H-imidazol-2-yl)cyclopropylethan-1-amine

Comprehensive Overview of 1-1-(1-ethyl-1H-imidazol-2-yl)cyclopropylethan-1-amine (CAS No. 2228979-43-7): Properties, Applications, and Industry Insights

The compound 1-1-(1-ethyl-1H-imidazol-2-yl)cyclopropylethan-1-amine (CAS No. 2228979-43-7) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This cyclopropyl-containing amine derivative, characterized by its imidazole core, offers a versatile scaffold for drug discovery and material science. Researchers are particularly interested in its bioactive properties, which may contribute to novel therapeutic agents targeting neurological and metabolic disorders.

In the context of current industry trends, 2228979-43-7 aligns with the growing demand for small-molecule modulators of protein-protein interactions. Its rigid cyclopropane ring and basic amine functionality make it an attractive building block for medicinal chemistry, especially in the design of allosteric inhibitors and GPCR-targeting compounds. Recent patent literature suggests potential applications in developing next-generation kinase inhibitors, a hot topic in oncology research.

The structure-activity relationship (SAR) of 1-1-(1-ethyl-1H-imidazol-2-yl)cyclopropylethan-1-amine has been explored in several recent studies, particularly focusing on its conformational constraints and hydrogen-bonding capacity. These features are crucial for addressing current challenges in drug development, such as improving target selectivity and overcoming drug resistance mechanisms. The compound's logP value and polar surface area suggest favorable drug-like properties, making it relevant to discussions about Lipinski's rule of five compliance.

From a synthetic chemistry perspective, 2228979-43-7 presents interesting opportunities for catalyzed cyclopropanation and imidazole functionalization strategies. Recent advances in flow chemistry and photocatalysis have enabled more efficient routes to similar structures, addressing common questions about scalability and process optimization in fine chemical production. The compound's stability under various pH conditions has also been investigated, with implications for formulation development.

In material science applications, the electron-rich imidazole moiety of 1-1-(1-ethyl-1H-imidazol-2-yl)cyclopropylethan-1-amine has potential in designing functional polymers and coordination complexes. This aligns with current research trends in organic electronics and catalysis, where such heterocyclic compounds serve as ligand precursors or charge-transport materials. The compound's thermal stability profile makes it particularly interesting for high-performance material applications.

Analytical characterization of CAS 2228979-43-7 typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry, and X-ray crystallography. These methods help address common questions about structural confirmation and purity assessment, which are critical for research applications. Recent publications have highlighted the compound's distinctive spectroscopic signatures, particularly in the context of heterocyclic compound analysis.

The commercial availability of 1-1-(1-ethyl-1H-imidazol-2-yl)cyclopropylethan-1-amine through specialty chemical suppliers has facilitated its adoption in various research programs. Current market trends show increasing demand for such tailored heterocycles, driven by the pharmaceutical industry's need for diverse chemical space exploration. Proper storage conditions (typically under inert atmosphere at low temperatures) and handling protocols are frequently discussed topics among researchers working with this compound.

Looking forward, 2228979-43-7 represents an interesting case study in fragment-based drug design, a popular approach in modern medicinal chemistry. Its relatively small size yet three-dimensional character makes it valuable for addressing current challenges in molecular recognition and binding affinity optimization. The compound's potential as a privileged structure in drug discovery continues to be an active area of investigation.

Environmental and regulatory aspects of 1-1-(1-ethyl-1H-imidazol-2-yl)cyclopropylethan-1-amine have also gained attention, particularly regarding its biodegradability and ecotoxicological profile. These considerations are increasingly important in light of growing emphasis on green chemistry principles throughout the chemical industry. Recent studies have examined the compound's metabolic fate in biological systems, contributing to discussions about ADME properties of novel chemical entities.